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Compound of Interest

Compound Name: 2,3-Diethylphenol

CAS No.: 66142-71-0

Cat. No.: B15196043

Get Quote

CAS Number: 66142-71-0 Synonyms: Phenol, 2,3-diethyl-

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,3-diethylphenol, including its synthesis, spectroscopic characteristics, and

potential applications. The information is intended for researchers, scientists, and professionals

in the field of drug development and chemical synthesis.

Physicochemical Properties
2,3-Diethylphenol is a substituted phenolic compound with two ethyl groups attached to the

benzene ring at the 2 and 3 positions. Its properties are summarized in the table below. It is

important to note that while some physical properties have been experimentally determined,

others are based on estimations and predictions.
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Property Value Source

Molecular Formula C₁₀H₁₄O [1][2][3]

Molecular Weight 150.22 g/mol [1][2][3]

Appearance Colorless to pale yellow liquid [3]

Boiling Point
243.00 °C (experimental)

236.65 °C (estimated)
[4] [1]

Melting Point
13.50 °C (experimental) 46.81

°C (estimated)
[4] [1]

Density
0.9438 g/cm³ (experimental)

0.9688 g/cm³ (estimated)
[4] [1]

pKa 10.37 ± 0.10 (predicted) [2]

Solubility

Low solubility in water; soluble

in organic solvents like ethanol

and ether.

[3][4]

Note on CAS Number: While the most consistently cited CAS number for 2,3-diethylphenol is
66142-71-0, the number 577-65-9 also appears in some databases associated with this

compound.[4][5]

Synthesis of 2,3-Diethylphenol
The synthesis of 2,3-diethylphenol is typically achieved through the alkylation of phenol. A

common method is the Friedel-Crafts alkylation, where phenol is reacted with an ethylating

agent in the presence of a Lewis acid catalyst.

Representative Experimental Protocol: Friedel-Crafts
Alkylation
This protocol describes a general method for the synthesis of 2,3-diethylphenol. The specific

conditions, such as temperature, reaction time, and purification methods, may require

optimization.
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Materials:

Phenol

Ethanol or Ethene (ethylating agent)

Anhydrous Aluminum Chloride (AlCl₃) (Lewis acid catalyst)

Anhydrous solvent (e.g., carbon disulfide or nitrobenzene)

Hydrochloric acid (for workup)

Sodium bicarbonate solution (for neutralization)

Anhydrous sodium sulfate (for drying)

Organic solvent for extraction (e.g., diethyl ether)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a dropping funnel, under an inert atmosphere (e.g., nitrogen), suspend

anhydrous aluminum chloride in the anhydrous solvent.

Cool the suspension in an ice bath.

Slowly add a solution of phenol in the anhydrous solvent from the dropping funnel.

After the addition of phenol, slowly introduce the ethylating agent. If using ethanol, it can be

added via the dropping funnel. If using ethene, it can be bubbled through the reaction

mixture.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for several hours. The progress of the reaction should be monitored by a

suitable technique, such as thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, cool the reaction mixture and carefully pour it over crushed ice containing

concentrated hydrochloric acid to decompose the aluminum chloride complex.
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Separate the organic layer and extract the aqueous layer with an organic solvent (e.g.,

diethyl ether).

Combine the organic layers and wash sequentially with water, sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude 2,3-diethylphenol by vacuum distillation or column chromatography.

General Synthesis Workflow for 2,3-Diethylphenol

Phenol

Reaction Vessel with Anhydrous Solvent

Ethylating Agent (e.g., Ethanol) Lewis Acid Catalyst (e.g., AlCl3)

Aqueous Workup (HCl, Ice)

Reaction

Solvent Extraction

Purification (Distillation/Chromatography)

2,3-Diethylphenol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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